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Compound of Interest

Compound Name: Isomaltotetraose

Cat. No.: B15592601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Isomaltotetraose is a tetrasaccharide, a carbohydrate composed of four glucose units linked

together. It belongs to the isomalto-oligosaccharide (IMO) family, which is characterized by

α-1,6 glycosidic bonds. This structure distinguishes it from malto-oligosaccharides, which are

connected by α-1,4 glycosidic linkages. Isomaltotetraose is recognized for its prebiotic

properties and its potential applications in the food and pharmaceutical industries.[1] This

technical guide provides a concise overview of its core molecular and chemical properties.

Core Molecular and Physical Properties
The fundamental molecular and physical characteristics of isomaltotetraose are summarized

in the table below. This data is essential for its application in research and development,

particularly in areas such as drug formulation and food science.
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Property Value Source

Molecular Formula C24H42O21 [1][2][3][4]

Molecular Weight 666.58 g/mol [1][4][5]

CAS Number 35997-20-7 [1][3][4][6]

Appearance
White to almost white

crystalline powder
[1]

Purity (via HPLC) ≥ 95% [1]

Solubility in Water (at 25°C) > 50 g/100 mL [2]

Decomposition Temperature 160–180°C [2]

Boiling Point 1,127.89 °C [4]

Flash Point 364.56 °C [4]

Structural Characterization Workflow
The structural elucidation and characterization of isomaltotetraose, like other

oligosaccharides, follow a systematic experimental workflow. This process is critical for

confirming the identity, purity, and structural integrity of the molecule. The following diagram

illustrates a typical workflow for the characterization of isomaltotetraose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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